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Compound of Interest

3,6-Dibromophenanthrene-9,10-
diol

Cat. No.: B3333246

Compound Name:

Essential Safety and Handling Guide for 3,6-
Dibromophenanthrene-9,10-diol

Disclaimer: Specific safety and toxicological data for 3,6-Dibromophenanthrene-9,10-diol
(CAS No. 952054-63-6) is not publicly available. The following guidance is based on the safety
data for the structurally similar compound, 3,6-Dibromophenanthrene-9,10-dione (CAS No.
53348-05-3). It is imperative to handle 3,6-Dibromophenanthrene-9,10-diol with extreme
caution, assuming its hazards are at least equivalent to those of the dione. This information
should be used as a preliminary guide and supplemented with any information provided by the
chemical supplier.

This guide provides essential safety protocols, personal protective equipment (PPE)
recommendations, and disposal procedures for handling 3,6-Dibromophenanthrene-9,10-diol
in a laboratory setting, aimed at researchers, scientists, and professionals in drug
development.

GHS Hazard Classification (for 3,6-
Dibromophenanthrene-9,10-dione)

The Globally Harmonized System (GHS) classification for the analogous compound, 3,6-
Dibromophenanthrene-9,10-dione, indicates the following potential hazards:
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» Signal Word: Warning[1][2][3]

e Hazard Pictograms:

o GHSO07: Exclamation Mark[2]

e Hazard Statements:

o

H302: Harmful if swallowed[4][5]

o

H315: Causes skin irritation[1][6][7]

[¢]

H319: Causes serious eye irritation[1][6][7]

[¢]

H335: May cause respiratory irritation[7]

 Precautionary Statements:

o

P261: Avoid breathing dust/fume/gas/mist/vapors/spray[1][3][5]

o P264: Wash skin thoroughly after handling[1][6]

o P270: Do not eat, drink or smoke when using this product

o P271: Use only outdoors or in a well-ventilated area[1]

o P280: Wear protective gloves/ eye protection/ face protection[6]

o P302 + P352: IF ON SKIN: Wash with plenty of water[6]

o P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing[1][6]

o P332 + P313: If skin irritation occurs: Get medical advice/ attention

o P337 + P313: If eye irritation persists: Get medical advice/ attention[6]

o P403 + P233: Store in a well-ventilated place. Keep container tightly closed[1]
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o P405: Store locked up[1]

o P501: Dispose of contents/container to an approved waste disposal plant[1]

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is critical to minimize exposure. The following table

summarizes the recommended equipment for handling 3,6-Dibromophenanthrene-9,10-diol.

Body Part

Personal Protective
Equipment

Specification and Rationale

Hands

Chemical-resistant gloves

Nitrile or neoprene gloves are
recommended. Ensure to
check for breakthrough times
and dispose of gloves
immediately after handling or if

contamination is suspected.

Eyes/Face

Safety glasses with side
shields or goggles, and a face
shield

Standard safety glasses are
the minimum requirement. For
operations with a higher risk of
splashes or dust generation,
chemical safety goggles and a
face shield are necessary to
protect against serious eye

irritation.

Body

Laboratory coat

A fully fastened lab coat made
of a suitable material should
be worn to protect against skin

contact.

Respiratory

NIOSH-approved respirator

If handling the solid material
outside of a fume hood or if
dust generation is likely, a
respirator is recommended to
prevent respiratory tract

irritation.
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Operational and Disposal Plans

A systematic approach to handling and disposal is crucial for laboratory safety.

Experimental Workflow

The following diagram outlines the standard operating procedure for the safe handling of 3,6-
Dibromophenanthrene-9,10-diol, from preparation to disposal.
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Safe Handling Workflow for 3,6-Dibromophenanthrene-9,10-diol

Preparation
- Don appropriate PPE
- Work in a ventilated fume hood

Proceed to

Weighing
- Use an analytical balance within the fume hood
- Handle with care to avoid dust

Proceed to

Dissolution
- Add solvent slowly to the solid
- Ensure proper mixing

Proceed to

Reaction
- Monitor the reaction from a safe distance
- Maintain containment

Proceed to

Quenching/Workup
- Neutralize any reactive agents
- Perform extractions in the fume hood

Proceed to

Decontamination
- Clean all glassware and surfaces
- Remove PPE carefully

Final Step

Waste Disposal
- Segregate waste streams
- Dispose of in labeled, sealed containers

Click to download full resolution via product page

Safe handling workflow diagram.
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First-Aid Measures

In the event of exposure, immediate action is critical. The following table provides first-aid

guidance based on the known hazards of the dione analogue.

Exposure Route

First-Aid Protocol

Eye Contact

Immediately rinse cautiously with water for
several minutes. Remove contact lenses if
present and easy to do. Continue rinsing. If eye

irritation persists, seek medical attention.[6][8][9]

Skin Contact

Take off contaminated clothing immediately.
Wash the affected area with plenty of soap and
water. If skin irritation occurs, seek medical
advice.[6][8][9]

Move the person to fresh air and keep them in a

Inhalation position comfortable for breathing. If you feel
unwell, seek medical attention.[8][9]
Rinse mouth with water. Do NOT induce
Ingestion vomiting. If the person feels unwell, call a poison

control center or doctor.[8][9]

Storage and Disposal

Proper storage and disposal are essential to prevent contamination and ensure safety.
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Aspect Procedure

Store in a tightly sealed container in a dry, cool,
and well-ventilated area.[8] Keep away from
incompatible materials such as strong oxidizing
Storage ] ] )
agents. The dione analogue is noted to be air-
sensitive and should be stored under an inert

gas.

Dispose of contents and container in
accordance with local, regional, and national

Disposal regulations. Waste should be treated as
hazardous. Do not allow the chemical to enter
drains.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-3-6-dibromophenanthrene-9-10-diol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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